Cas no 2137867-54-8 (7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride)

• Product Name: 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride
• CAS No: 2137867-54-8
• MF: C₁₁H₁₃FO₂S
• MW: 228.283125638962
• CID: 6035019
• PubChem ID: 165459726
• Update Time: 2025-05-19

7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137867-54-8
• EN300-729280
• 7-methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride
• 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride

• Inchi： 1S/C11H13FO2S/c1-8-2-3-9-4-5-11(15(12,13)14)7-10(9)6-8/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： XKKSBXGHZHXPQT-UHFFFAOYSA-N
• SMILES： S(C1CC2C=C(C)C=CC=2CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.06202899g/mol
• Monoisotopic Mass: 228.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride

Introduction to 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride (CAS No. 2137867-54-8)

7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride, identified by the chemical compound code CAS No. 2137867-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural framework of this compound consists of a tetrahydronaphthalene core substituted with a methyl group at the 7-position and a sulfonyl fluoride group at the 2-position, making it a versatile building block for further chemical modifications.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, which allows for the introduction of diverse functional groups into the molecule. This property has made 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride a valuable reagent in the synthesis of sulfonamides, sulfonates, and other derivatives that are crucial in drug development. In recent years, there has been an increasing interest in the use of sulfonyl fluorides as key intermediates in medicinal chemistry, owing to their ability to enhance the bioavailability and metabolic stability of drug candidates.

One of the most compelling aspects of 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride is its role in the development of novel therapeutic agents. The tetrahydronaphthalene scaffold is a common motif in many pharmacologically active compounds, and its modification with various functional groups can lead to compounds with enhanced pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways and as modulators of neurotransmitter receptors. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization makes it an attractive candidate for further investigation.

Recent advancements in synthetic methodologies have further highlighted the importance of 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride as a synthetic intermediate. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct complex molecular architectures with high efficiency and selectivity. These methods have opened up new avenues for the synthesis of structurally diverse derivatives that could possess unique biological activities. For example, palladium-catalyzed coupling reactions have been employed to introduce aryl or heteroaryl groups into the sulfonyl fluoride moiety, leading to novel sulfonamides with potential therapeutic applications.

The pharmaceutical industry has also recognized the significance of 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride in drug discovery programs. Sulfonyl fluorides are known to exhibit favorable pharmacokinetic properties due to their stability under physiological conditions and their ability to undergo facile transformations in biological systems. This has led to their incorporation into a wide range of drug candidates across different therapeutic areas. Notably, sulfonyl fluoride derivatives have been investigated for their potential antiviral and antibacterial properties. The structural flexibility offered by the tetrahydronaphthalene core allows for the design of molecules that can interact with biological targets in multiple ways, thereby increasing their therapeutic efficacy.

In addition to its pharmaceutical applications, 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride has found utility in materials science and agrochemical research. The sulfonyl fluoride group can be used to modify polymers and surfaces to enhance their functionality or biocompatibility. In agrochemicals, derivatives of this compound have been explored as potential herbicides or fungicides due to their ability to disrupt essential biological processes in pests and pathogens. The versatility of this compound underscores its importance as a chemical building block in various industrial applications.

The synthesis of 7-Methyl-1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride itself is a testament to the progress made in synthetic organic chemistry over recent decades. Early methods relied on multi-step sequences involving complex transformations and harsh reaction conditions. However， modern synthetic approaches have streamlined these processes through innovative catalytic systems and more efficient reaction protocols。 For instance， recent studies have demonstrated that direct sulfonylation reactions can be achieved under mild conditions using organosulfur reagents or transition metal catalysts， significantly reducing the number of synthetic steps required。

The environmental impact of producing 7-Methyl-1，2，3，4-tetrahydronaphthalene-2-sulfonyl fluoride is also an important consideration。 Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption。 These efforts align with broader trends in sustainable chemistry， where methodologies that promote efficiency and environmental responsibility are prioritized。 For example， solvent-free reactions or those employing biodegradable solvents have been explored as alternatives to traditional organic solvents。

Future research directions for 7-Methyl-1，2，3，4-tetrahydtronaphthalene-2-sulfonyl fluoride are likely to focus on expanding its applications in drug discovery and materials science。 Advances in computational chemistry and artificial intelligence are expected to play a significant role in identifying new derivatives with enhanced biological activities。 Additionally， innovations in catalytic systems may further improve the efficiency and sustainability of its synthesis。

In conclusion， 7-Methyl-1，2，3，4-tetrahydronaphthalene-2-sulfonyl fluoride (CAS No. 2137867-54-8) is a multifaceted compound with broad applications across pharmaceuticals、materials science、and agrochemicals。 Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules， while its reactivity allows for diverse functionalization strategies。 As synthetic methodologies continue to evolve， this compound will undoubtedly remain at the forefront of chemical research， contributing to advancements that benefit society.